Cas no 101513-72-8 (3,5-Dichloro-2,4-difluorobenzoyl chloride)

• Product Name: 3,5-Dichloro-2,4-difluorobenzoyl chloride
• CAS No: 101513-72-8
• MF: C₇HCl₃F₂O
• MW: 245.438046216965
• CID: 62237
• PubChem ID: 13565019
• Update Time: 2025-04-18

3,5-Dichloro-2,4-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,4-difluorobenzoyl chloride
• 3,5-DICHLORO-2,4-DIFLUORO-BENZOYL CHLORIDE
• Benzoyl chloride,3,5-dichloro-2,4-difluoro
• SCHEMBL8727193
• FT-0645695
• AKOS015891195
• DTXSID20543944
• 101513-72-8
• Benzoyl chloride, 3,5-dichloro-2,4-difluoro-
• 3,5-Dichloro-2,4-difluorobenzoylchloride

• Inchi： 1S/C7HCl3F2O/c8-3-1-2(7(10)13)5(11)4(9)6(3)12/h1H
• InChI Key： ASQQXYQZMYOGIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)Cl)=C1F)Cl)F

Computed Properties

• Exact Mass: 243.90600
• Monoisotopic Mass: 243.906104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.656
• Boiling Point: 238 ºC
• Flash Point: 98 ºC
• Refractive Index: 1.537
• PSA: 17.07000
• LogP: 3.65060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives